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Get Quote

Spirodiclofen Application Overview

Spirodiclofen is a non-systemic, selective acaricide from the tetronic acid family. Its primary mode of action

is inhibiting acetyl-CoA carboxylase (ACCase), disrupting lipid biosynthesis in target pests. It is effective

against all developmental stages of mites, including eggs [1] [2].

Common Application Information

Feature Description

Pesticide Type Acaricide, Insecticide [1]

Mode of Action Acetyl CoA carboxylase (ACCase) inhibitor; disrupts lipid biosynthesis [1] [2]

Application
Method

Primarily foliar spray [1] [3] [4]

Residual Activity Long-lasting; cited as 40-50 days and over 100 days in orchard settings [5] [6]

Key Feature Selective toxicity: highly effective against mites but with low toxicity to beneficial

insects and predatory mites [4] [6]

Target Pests and Crop Uses
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Spirodiclofen is a broad-spectrum acaricide registered for use on a variety of high-value crops [1] [4].

Example Pests Controlled

Mites: Spider mites (e.g., Two-spotted spider mite, Tetranychus urticae), Citrus red mite (Panonychus
citri), European red mite (Panonychus ulmi), rust mites [1] [4] [6].

Insects: Pear sucker, Scale insects, Earwigs, Aphids, Whitefly [1] [6].

Example Crop Applications

Fruits: Apples, pears, grapes, peaches, citrus, berries [1] [4].

Nuts: Almonds, walnuts [1] [4].
Vegetables: Tomatoes, cucumbers, peppers [1] [4].

Ornamentals [1] [4].

Experimental Protocols for Efficacy & Resistance
Monitoring

For researchers, here are detailed methodologies for assessing spirodiclofen efficacy and monitoring

resistance, as cited in recent literature.

Egg Bioassay for Resistance Monitoring

This protocol is designed to evaluate the resistance level of field-collected mite populations [2].

Workflow: Egg Bioassay for Resistance Monitoring
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Detailed Methodology:

Mite Strains: A susceptible laboratory strain (LS) is used as a reference. A resistant field strain (e.g.,
DL-SC) is collected from a site with reported control failures [2].
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Rearing: Mites are reared on host plants (e.g., citrange for citrus red mites) in controlled conditions

(25 ± 1 °C, 70–80% RH, 16:8 h L:D) [2].
Bioassay Procedure:

Egg Laying: Approximately 30 adult female mites are transferred to a citrus leaf disc (2x2 cm)
placed on wet cotton wool. They are allowed to lay eggs for 6-8 hours before being removed

[2].
Treatment Application: Eggs are sprayed with 1 mL of the test solution using a precise

sprayer at a pressure of 1.45 × 10⁵ Pa. A series of concentrations are tested, plus a distilled
water control. Each concentration and control should have at least three replicates [2].

Incubation & Assessment: Treated plates are placed in a climatically controlled room (26 ±
0.5 °C, 60% RH, 16:8 h L:D). Mortality is assessed after 11 days, when adults have emerged in

the control group. Control mortality should not exceed 10% [2].
Data Analysis: Lethal concentrations (LC₃₀, LC₅₀, etc.) are calculated and compared between field

and laboratory strains to determine the resistance ratio [2] [7].

Biochemical Enzyme Activity Assay

This protocol investigates metabolic resistance mechanisms by measuring detoxification enzyme activity [2]

[7].

Detailed Methodology:

Sample Preparation: Mite samples are homogenized in appropriate cold buffer solutions (e.g.,

phosphate buffer) and centrifuged. The resulting supernatant is used as the enzyme source [2] [7].
Enzyme Activity Measurement:

Cytochrome P450 (CYP450): Activity can be measured using substrates like 7-
ethoxycoumarin and quantifying the fluorescent product.

Carboxylesterases (CarEs): Activity is often assessed using substrates like α-naphthyl acetate
or β-naphthyl acetate, and the reaction product is measured colorimetrically.

Glutathione S-transferases (GSTs): Activity is measured using 1-chloro-2,4-dinitrobenzene
(CDNB) as a substrate, monitoring the increase in absorbance.

Antioxidant Enzymes (CAT, SOD, POD): Activities are measured using specific kits or
biochemical assays. For example, Catalase (CAT) activity can be determined by monitoring the

decomposition of H₂O₂ [7].
Data Analysis: Enzyme activities from the resistant strain are statistically compared to those from the

susceptible strain. Significantly higher activities of P450s and/or CarEs in the resistant strain suggest
their involvement in metabolic resistance [2] [7].
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Resistance Management and Sublethal Effects

Understanding Resistance Mechanisms:

Metabolic Resistance: Research on Panonychus citri has shown that field resistance (712-fold) is

primarily metabolic. Overexpression of detoxification genes, particularly the cytochrome P450 gene
CYP385C10, has been functionally validated via RNAi to contribute significantly to resistance.

Enhanced activities of P450s and carboxylesterases (CCEs) are common indicators [2].
Target-Site Resistance: While less common in some field populations, non-synonymous mutations

in the ACCase gene can confer resistance. Sequencing the ACCase gene in resistant and susceptible
strains is used to investigate this mechanism [2].

Sublethal Effects: Studies exposing Panonychus citri to sublethal concentrations (LC₃₀) of spirodiclofen

have demonstrated significant impacts on life history parameters:

Development & Reproduction: Shortened development duration, fecundity, oviposition days, and
lifespan. The net reproductive rate (R₀) and mean generation time (T) also decrease [7].

Biochemical Changes: Increased activities of antioxidant enzymes (CAT, SOD, POD) and
carboxylesterase (CarE) have been observed under sublethal stress, indicating adaptive

physiological responses [7].

Critical Application Considerations

Regulatory Status: As of the search date, spirodiclofen is not approved under EC Regulation

1107/2009 in the European Union. Always verify the current registration status in your country before
planning research or use [1].

Environmental Fate: It has low solubility in water (0.05 mg/L at 20°C) and a high log P (5.1),
indicating high lipophilicity and potential to bind to soil organic matter [1].

Resistance Management: To mitigate resistance, it is recommended to limit applications to one
spray per season and use spirodiclofen in rotation or mixture with acaricides having different

modes of action [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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